![molecular formula C8H10O2S B8637545 4-[(2-Hydroxyethyl)thio]phenol CAS No. 30519-04-1](/img/structure/B8637545.png)
4-[(2-Hydroxyethyl)thio]phenol
Cat. No. B8637545
Key on ui cas rn:
30519-04-1
M. Wt: 170.23 g/mol
InChI Key: IFHQAPBPRZJELK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:15][CH2:16][OH:17].[K+:10].[OH-:9].[OH:11][CH2:12][CH2:13][Cl:14].[SH:1][c:2]1[cH:3][cH:4][c:5]([OH:8])[cH:6][cH:7]1>>[S:1]([c:2]1[cH:3][cH:4][c:5]([OH:8])[cH:6][cH:7]1)[CH2:13][CH2:12][OH:11]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
OCCCl
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
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Smiles
|
Oc1ccc(S)cc1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
OCCSc1ccc(O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
